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Compound of Interest

Compound Name: Bromofenoxim

Cat. No.: B080771

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive comparison of the obsolete herbicide Bromofenoxim with contemporary
broadleaf herbicides. The analysis is based on available experimental data, detailing efficacy,
experimental protocols, and mechanisms of action.

Bromofenoxim, a phenoxy herbicide, is now considered obsolete and is no longer approved
for use in many regions, including Great Britain.[1] It was historically used for the control of
broad-leaved weeds in cereal crops, maize, and grasslands.[1] This guide synthesizes
historical data on Bromofenoxim's performance and contrasts it with the efficacy of modern
broadleaf herbicides, providing a retrospective analysis for research and development
purposes.

Comparative Efficacy Data

Quantitative data from various studies have been summarized to compare the weed control
efficacy of Bromofenoxim (often in combination with other active ingredients) and a selection
of modern broadleaf herbicides. The data highlights the percentage of weed control observed
in experimental settings.
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Fluroxypyr + ) Turf [5]
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o ground ivy within  Turf [5]
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3 days
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Experimental Protocols

Detailed methodologies are crucial for interpreting efficacy data. Below are summaries of
experimental protocols from cited studies.

Study on Broadleaf Weed Control in Wheat[2]

o Objective: To compare the efficacy of several post-emergence herbicides for broadleaf weed
control in wheat.

o Experimental Design: A randomized complete block design with four replications was used
across four sites.

e Plot Size: Not specified.

e Crop: Pioneer 2552 wheat.
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» Herbicide Application: Herbicides were applied using a CO2 back-pack sprayer in a spray
volume of 20 GPA at one site and 26 GPA at the others.

» Herbicides Tested:
o Aim (carfentrazone)
o Buctril (boromoxynil) at 1.5 pt/A
o Clarity (dicamba) at 4 oz/A
o 2,4-D at 1 pt/A
o Harmony Extra (thifensulfuron + tribenuron) at 0.5 oz/A
o Sencor (metribuzin) at 4 oz/A

o Data Collection: Weed control was visually rated, and wheat grain yield was measured.

Study on the Control of Parthenium hysterophorus[3][4]

o Objective: To determine the impact of four locally available broadleaf herbicides against
Parthenium hysterophorus.

o Experimental Design: Potted plants were used in a research field setting.

o Target Weed:Parthenium hysterophorus at three growth stages (rosette, bolted, and
flowering).

» Herbicide Application: Herbicides were applied at the recommended dose and half of the
recommended dose.

e Herbicides Tested:
o Stomp 455 CS (pendimethalin)
o Buctril Super 60 EC (bromoxynil + MCPA)

o Vantage 48 SL (glyphosate)
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o Logran Extra 750 WG (triasulfuron + terbutryn)

o Data Collection: Mortality of P. hysterophorus was observed and recorded 2 and 4 weeks
after spraying.

Mechanism of Action: Bromofenoxim

Bromofenoxim acts as a photosynthesis inhibitor.[1] Upon application, it is metabolized to
bromoxynil, which is the active compound. Bromoxynil inhibits photosynthesis by binding to the
D1 protein of the photosystem Il complex in chloroplasts. This binding blocks the electron
transport chain, leading to the production of reactive oxygen species, which cause lipid
peroxidation and membrane damage, ultimately resulting in cell death.

Click to download full resolution via product page

Caption: Mode of action of Bromofenoxim leading to plant cell death.

Modern Broadleaf Herbicide Alternatives

The herbicide landscape has evolved significantly since the use of Bromofenoxim. Modern
herbicides offer different modes of action, improved crop selectivity, and better toxicological
profiles.

e ALS Inhibitors (Group 2): Herbicides like those in Harmony Extra (thifensulfuron and
tribenuron) inhibit the acetolactate synthase (ALS) enzyme, which is crucial for the synthesis
of branched-chain amino acids in plants.

o Synthetic Auxins (Group 4): This group includes herbicides like 2,4-D, dicamba, and the
newer arylpicolinates such as halauxifen-methyl (Arylex).[5] They mimic the plant growth
hormone auxin, causing uncontrolled and disorganized growth that leads to plant death.[5]

o EPSPS Inhibitors (Group 9): Glyphosate is the most well-known herbicide in this class. It
inhibits the 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) enzyme, preventing the
synthesis of essential aromatic amino acids.
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e PPO Inhibitors (Group 14): Flumioxazin is an example of a protoporphyrinogen oxidase
(PPO) inhibitor.[5] These herbicides inhibit an enzyme involved in chlorophyll synthesis,
leading to the accumulation of a phototoxic intermediate that causes rapid membrane
damage in the presence of light.

o HPPD Inhibitors (Group 27): These herbicides inhibit the 4-hydroxyphenylpyruvate
dioxygenase (HPPD) enzyme, which is involved in plastoquinone and tocopherol
biosynthesis. This leads to the bleaching of new growth.

The development of herbicide-resistant weeds has driven the creation of new herbicide
formulations and mixtures. Products like "Sure Power" and "GameOn" combine multiple active
ingredients with different modes of action to provide broad-spectrum weed control and manage
resistance.[5]

In conclusion, while Bromofenoxim was effective against certain broadleaf weeds, its status
as an obsolete herbicide reflects the advancements in herbicide technology. Modern herbicides
offer a wider range of modes of action, greater efficacy against a broader spectrum of weeds,
and are formulated to address the challenges of herbicide resistance. The data and protocols
presented here provide a valuable reference for understanding the historical context of weed
management and for the continued development of more effective and sustainable herbicide
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Efficacy Review Against Modern Broadleaf Herbicides]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b080771#efficacy-of-bromofenoxim-
compared-to-modern-broadleaf-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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